Potency Profile: (Rac)-PF-06250112 vs. Ibrutinib and Acalabrutinib
In biochemical assays, (Rac)-PF-06250112 demonstrates sub-nanomolar potency against BTK (IC50 = 0.5 nM), BMX (IC50 = 0.9 nM), and TEC (IC50 = 1.2 nM) . This profile is distinct from other BTK inhibitors. For example, ibrutinib has a reported IC50 of 1.5 nM for BTK and 0.8 nM for BMX, while acalabrutinib has a reported IC50 of 5.1 nM for BTK and 46 nM for BMX [1]. Therefore, (Rac)-PF-06250112 is more potent against BTK than acalabrutinib and maintains a more balanced, potent inhibition of BMX compared to acalabrutinib.
| Evidence Dimension | Enzymatic inhibitory potency (IC50) |
|---|---|
| Target Compound Data | BTK: 0.5 nM; BMX: 0.9 nM; TEC: 1.2 nM |
| Comparator Or Baseline | Ibrutinib: BTK 1.5 nM, BMX 0.8 nM; Acalabrutinib: BTK 5.1 nM, BMX 46 nM |
| Quantified Difference | PF-06250112 is ~3x more potent against BTK than ibrutinib and ~10x more potent than acalabrutinib. PF-06250112 is ~50x more potent against BMX than acalabrutinib. |
| Conditions | In vitro biochemical kinase activity assays |
Why This Matters
This distinct potency profile, particularly the balanced inhibition of BTK and BMX, may lead to different cellular and in vivo outcomes, making (Rac)-PF-06250112 the preferred tool for researchers specifically investigating Tec family kinase cross-talk.
- [1] PMC Table 1. Comparative IC50 values for BTK inhibitors. Accessed 2026. View Source
